N-(2,5-dimethoxyphenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H19N5O4S/c1-29-14-8-9-17(30-2)16(10-14)23-18(27)12-31-21-24-19-15(20(28)25-21)11-22-26(19)13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,23,27)(H,24,25,28)
• InChI Key: CKQBHNIHVUYVLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=C(C=NN3C4=CC=CC=C4)C(=O)N2
• Molecular Formula: C21H19N5O4S
• Molecular Weight: 437.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N5O4S and its molecular weight is 437.47. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

The pyrazolo[3,4-d]pyrimidin-6-yl moiety and related heterocycles are frequently explored in medicinal chemistry for their potential therapeutic applications. These compounds exhibit a broad spectrum of pharmacological properties, including anticancer, CNS agents, anti-infectious, anti-inflammatory, and radiodiagnostic applications (Cherukupalli et al., 2017). The structural versatility of these heterocycles allows for significant synthetic exploration to develop drug-like candidates with varied medicinal properties.

Catalytic Applications in Synthesis

Research on pyranopyrimidine scaffolds, including the pyrazolo[3,4-d]pyrimidin-6-yl derivatives, emphasizes their broader synthetic applications facilitated by hybrid catalysts (Parmar et al., 2023). These catalysts, ranging from organocatalysts and metal catalysts to nanocatalysts, enable the development of structurally complex and functionally diverse heterocyclic compounds. This research underscores the compound's role in facilitating the synthesis of lead molecules for pharmaceutical development.

Potential in Organic Synthesis and Catalysis

The exploration of heterocyclic N-oxides, including pyridine and indazole derivatives, highlights their significance in organic synthesis, catalysis, and drug development (Li et al., 2019). These compounds are utilized as synthetic intermediates and in designing catalysts for asymmetric synthesis. Given the structural similarity and functional relevance, N-(2,5-dimethoxyphenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide could potentially serve similar roles in facilitating organic synthesis and medicinal chemistry research.